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Compound of Interest

Compound Name: Hept-5-yn-1-amine

cat. No.: B2721810

Technical Data Summary: Hept-5-yn-1-amine

This document provides the molecular formula and molecular weight for Hept-5-yn-1-amine.
While direct experimental data for Hept-5-yn-1-amine is not readily available in public
databases, the properties can be confidently determined from its chemical structure. The data
is presented alongside its structural isomer, Hept-6-yn-1-amine, for which public data is
accessible.

Physicochemical Properties

The fundamental molecular properties of Hept-5-yn-1-amine are detailed below. Structural
isomers, such as Hept-5-yn-1-amine and Hept-6-yn-1-amine, share the same molecular
formula and consequently have identical molecular weights.

Compound Molecular Formula Molecular Weight ( g/mol )
Hept-5-yn-1-amine C7Hi3N 111.18
Hept-6-yn-1-amine C7HisN 111.18[1]

It is important to note that while the user requested information on "Hept-5-yn-1-amine,"
search results more commonly provide data for the closely related compound "Hex-5-yn-1-
amine," which has a molecular formula of CeH11N and a molecular weight of approximately
97.16 g/mol .[2][3][4]
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Logical Relationship of Isomers

The relationship between structural isomers is that they are composed of the same number and
types of atoms, leading to an identical molecular formula and weight, but differ in the
arrangement of those atoms.

Caption: Isomer Relationship Diagram.

Note: The request for detailed experimental protocols and signaling pathway diagrams is not
applicable to the query for the fundamental molecular properties of a single chemical
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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